Cas no 921525-60-2 (5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide)

• Product Name: 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide
• CAS No: 921525-60-2
• MF: C₂₂H₂₅ClN₂O₄
• MW: 416.897905111313
• CID: 6233856
• PubChem ID: 40886841
• Update Time: 2025-05-30

5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide
• 921525-60-2
• F2261-0354
• 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-2-methoxybenzamide
• 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methoxybenzamide
• AKOS024632830

• Inchi： 1S/C22H25ClN2O4/c1-5-10-25-17-8-7-15(12-19(17)29-13-22(2,3)21(25)27)24-20(26)16-11-14(23)6-9-18(16)28-4/h6-9,11-12H,5,10,13H2,1-4H3,(H,24,26)
• InChI Key： PWYGMAWIZTYUCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CCC)=O)=O)OC

Computed Properties

• Exact Mass: 416.1502850g/mol
• Monoisotopic Mass: 416.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.9Ų

Additional information on 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide

Comprehensive Analysis of 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide (CAS No. 921525-60-2)

The compound 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide (CAS No. 921525-60-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzoxazepine core, combined with a methoxybenzamide moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's CAS No. 921525-60-2 is frequently searched in scientific databases, reflecting its relevance in drug development and medicinal chemistry. Its chloro and methoxy substituents contribute to its pharmacokinetic properties, making it a subject of study for optimizing bioavailability and metabolic stability.

One of the most discussed topics in modern pharmacology is the structure-activity relationship (SAR) of novel compounds. The 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide exemplifies this principle, as its tetrahydrobenzoxazepine scaffold offers a versatile platform for derivatization. This aligns with the growing interest in scaffold hopping and fragment-based drug design, which are hot topics in AI-driven drug discovery.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The benzoxazepine framework is known for its ability to cross the blood-brain barrier (BBB), a critical factor in developing treatments for neurodegenerative diseases. Searches for CNS-penetrant molecules and BBB permeability often highlight compounds like CAS No. 921525-60-2, underscoring its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 5-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide involves multi-step organic transformations, including amide coupling and cyclization reactions. These methods are frequently explored in green chemistry initiatives, which aim to reduce waste and improve sustainability in pharmaceutical manufacturing. This connection to sustainable synthesis is a key point of interest for researchers and industry professionals alike.

In summary, CAS No. 921525-60-2 represents a fascinating case study in modern drug discovery. Its intricate structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore innovative drug candidates and mechanistic studies, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals.